Cas no 946304-57-0 (2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide)

2,5-Dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide is a structurally complex sulfonamide derivative featuring a morpholine and thiophene moiety. Its design combines electron-rich aromatic systems with a sulfonamide functional group, making it a potential candidate for applications in medicinal chemistry and drug discovery. The presence of dimethoxy and thiophene substituents may enhance solubility and binding affinity, while the morpholine ring contributes to metabolic stability. This compound is of interest for its potential as a scaffold in the development of biologically active molecules, particularly in targeting protein-protein interactions or enzyme inhibition. Its synthetic versatility allows for further functionalization, enabling structure-activity relationship studies.
2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide structure
946304-57-0 structure
Product name:2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
CAS No:946304-57-0
MF:C18H24N2O5S2
MW:412.523562431335
CID:5984190
PubChem ID:16933116

2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
    • 2,5-dimethoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
    • 2,5-dimethoxy-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)benzenesulfonamide
    • 2,5-dimethoxy-N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzenesulfonamide
    • AKOS024646361
    • F2393-0404
    • 946304-57-0
    • Inchi: 1S/C18H24N2O5S2/c1-23-15-3-4-17(24-2)18(11-15)27(21,22)19-12-16(14-5-10-26-13-14)20-6-8-25-9-7-20/h3-5,10-11,13,16,19H,6-9,12H2,1-2H3
    • InChI Key: QJVJCUNVMYOXGY-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1OC)OC)(NCC(C1=CSC=C1)N1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 412.11266422g/mol
  • Monoisotopic Mass: 412.11266422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 114Ų

2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2393-0404-2μmol
2,5-dimethoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
946304-57-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2393-0404-30mg
2,5-dimethoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
946304-57-0 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2393-0404-50mg
2,5-dimethoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
946304-57-0 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2393-0404-10mg
2,5-dimethoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
946304-57-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2393-0404-25mg
2,5-dimethoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
946304-57-0 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2393-0404-2mg
2,5-dimethoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
946304-57-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2393-0404-5mg
2,5-dimethoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
946304-57-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2393-0404-20μmol
2,5-dimethoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
946304-57-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2393-0404-40mg
2,5-dimethoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
946304-57-0 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2393-0404-75mg
2,5-dimethoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
946304-57-0 90%+
75mg
$208.0 2023-05-16

Additional information on 2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide

Recent Advances in the Study of 2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide (CAS: 946304-57-0)

The compound 2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide (CAS: 946304-57-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The presence of morpholine and thiophene moieties in its structure suggests potential interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of 2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide to enhance its bioavailability and therapeutic efficacy. Studies have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict its binding affinity and selectivity for specific protein targets. Preliminary results indicate that this compound exhibits high affinity for certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

In vitro and in vivo studies have further explored the compound's pharmacokinetic and pharmacodynamic profiles. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide exhibits favorable metabolic stability and low cytotoxicity, making it a viable candidate for further preclinical development. Additionally, the compound's ability to modulate specific signaling pathways has been investigated, with findings suggesting its potential as a novel therapeutic agent for conditions such as cancer and autoimmune disorders.

The mechanistic studies of 2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide have also revealed its role as a potent inhibitor of certain kinases and proteases. These findings are particularly relevant given the increasing interest in targeted therapies for complex diseases. For example, the compound's inhibitory effects on key enzymes involved in cell proliferation and apoptosis have been documented, providing a rationale for its potential use in oncology. Furthermore, its structural similarity to other sulfonamide-based drugs suggests that it may share some of their beneficial properties while offering improved specificity and reduced side effects.

Despite these promising findings, challenges remain in the development of 2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide as a therapeutic agent. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 2,5-dimethoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide (CAS: 946304-57-0) represents a promising avenue for drug discovery, with its unique structural and pharmacological properties offering potential applications in various therapeutic areas. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential, paving the way for its eventual translation into clinical practice.

Recommend Articles

Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd